(1S,6S)-6-azidocyclohex-3-en-1-yl methanesulfonate

• Molecular Formula: C7H11N3O3S
• Molecular Weight: 217.25 g/mol
• IUPAC Name: [(1S,6S)-6-azidocyclohex-3-en-1-yl] methanesulfonate
• InChI: InChI=1S/C7H11N3O3S/c1-14(11,12)13-7-5-3-2-4-6(7)9-10-8/h2-3,6-7H,4-5H2,1H3/t6-,7-/m0/s1
• InChI Key: KZRNCXIYMRJZEN-BQBZGAKWSA-N
• Isomeric SMILES: CS(=O)(=O)O[C@H]1CC=CC[C@@H]1N=[N+]=[N-]
• Canonical SMILES: CS(=O)(=O)OC1CC=CCC1N=[N+]=[N-]

Description

(1S,6S)-6-azidocyclohex-3-en-1-yl methanesulfonate is a chemical compound that features an azido group and a methanesulfonate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S,6S)-6-azidocyclohex-3-en-1-yl methanesulfonate typically involves the azidation of a cyclohexene derivative followed by esterification with methanesulfonyl chloride. The reaction conditions often require the use of a base such as triethylamine to neutralize the hydrochloric acid formed during the esterification process. The azidation step may involve the use of sodium azide in a polar aprotic solvent like dimethylformamide (DMF) to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing safety measures to handle the potentially hazardous azido group.

Chemical Reactions Analysis

Types of Reactions

(1S,6S)-6-azidocyclohex-3-en-1-yl methanesulfonate can undergo various chemical reactions, including:

Substitution Reactions: The azido group can participate in nucleophilic substitution reactions, often leading to the formation of amines or other nitrogen-containing compounds.

Reduction Reactions: The azido group can be reduced to an amine using reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

Cycloaddition Reactions: The azido group can engage in cycloaddition reactions, such as the Huisgen 1,3-dipolar cycloaddition, to form triazoles.

Common Reagents and Conditions

Sodium Azide (NaN3): Used for azidation reactions.

Methanesulfonyl Chloride (CH3SO2Cl): Used for esterification.

Triethylamine (Et3N): Used as a base to neutralize acids formed during reactions.

Dimethylformamide (DMF): A polar aprotic solvent used to facilitate nucleophilic substitution.

Major Products

Amines: Formed through reduction of the azido group.

Triazoles: Formed through cycloaddition reactions.

Scientific Research Applications

(1S,6S)-6-azidocyclohex-3-en-1-yl methanesulfonate has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of complex organic molecules.

Medicinal Chemistry:

Material Science: Used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of (1S,6S)-6-azidocyclohex-3-en-1-yl methanesulfonate largely depends on the specific reactions it undergoes. For instance, in cycloaddition reactions, the azido group acts as a 1,3-dipole, reacting with dipolarophiles to form triazoles. In reduction reactions, the azido group is converted to an amine, which can then participate in further chemical transformations.

Comparison with Similar Compounds

Similar Compounds

Cyclohexyl Methanesulfonate: Lacks the azido group, making it less reactive in certain types of reactions.

6-Azidocyclohex-3-en-1-ol: Similar structure but lacks the methanesulfonate ester, affecting its reactivity and solubility.

Uniqueness

(1S,6S)-6-azidocyclohex-3-en-1-yl methanesulfonate is unique due to the presence of both the azido group and the methanesulfonate ester. This combination allows it to participate in a wide range of chemical reactions, making it a versatile compound in organic synthesis and other applications.